Cas no 29700-91-2 (7',10-dimethoxyemetan-6',11-diol)

• Product Name: 7',10-dimethoxyemetan-6',11-diol
• CAS No: 29700-91-2
• MF: C₂₇H₃₆N₂O₄
• MW: 452.585747718811
• CID: 1442597
• PubChem ID: 185699
• Update Time: 2025-04-20

7',10-dimethoxyemetan-6',11-diol Chemical and Physical Properties

Names and Identifiers

• 7',10-dimethoxyemetan-6',11-diol
• (-)-10-Demethylcephaeline
• DTXSID40952150
• 10-demethylcephaeline
• Emetan-6',11-diol, 7',10-dimethoxy-
• 2H-Benzo(a)quinolizin-10-ol, 3-ethyl-1,3,4,6,7,11b-hexahydro-9-methoxy-2-(((1R)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-1-isoquinolinyl)methyl)-, (2S,3R,11bS)-
• (2S,3R,11bS)-3-ethyl-2-[[(1R)-6-hydroxy-7-methoxy-1,2,3,4-tetrahydroisoquinolin-1-yl]methyl]-9-methoxy-2,3,4,6,7,11b-hexahydro-1H-benzo[a]quinolizin-10-ol
• 29700-91-2
• 10-O-Demethylcephaeline

• Inchi： 1S/C27H36N2O4/c1-4-16-15-29-8-6-18-12-26(32-2)25(31)13-21(18)23(29)10-19(16)9-22-20-14-27(33-3)24(30)11-17(20)5-7-28-22/h11-14,16,19,22-23,28,30-31H,4-10,15H2,1-3H3/t16-,19-,22+,23-/m0/s1
• InChI Key： QBNRQKFLWJOWBD-IKPGRFEGSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CCN1C[C@H](CC)[C@@H](C[C@@H]3C4C=C(C(=CC=4CCN3)O)OC)C[C@H]12)O

Computed Properties

• Exact Mass: 452.26750763g/mol
• Monoisotopic Mass: 452.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 650
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 74.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids Emetine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Emetine alkaloids